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Compound of Interest

Compound Name: N-(4-Bromophenyl)phthalimide

CAS No.: 40101-31-3

Cat. No.: B1266653

Get Quote

This guide provides an in-depth analysis of the safety and handling protocols for N-(4-
Bromophenyl)phthalimide, designed for researchers, scientists, and professionals in drug

development. The information herein is synthesized from authoritative safety data sheets and

established laboratory best practices to ensure a comprehensive understanding of the risks

and the implementation of effective control measures.

Understanding the Compound: Physicochemical
and Hazard Profile
N-(4-Bromophenyl)phthalimide is a solid, typically appearing as a white to light cream or

almost white powder or crystal.[1][2] A precise understanding of its properties is fundamental to

anticipating its behavior and handling it safely.

Physicochemical Data Summary
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Property Value Source(s)

CAS Number 40101-31-3 [1][2][3][4]

Molecular Formula C₁₄H₈BrNO₂ [1][2][5]

Molecular Weight 302.13 g/mol [1][2]

Appearance
White to Almost white powder

to crystal
[1][2]

Melting Point
203.0 to 209.0 °C (397.4 to

408.2 °F)
[1][2]

Storage Temperature

Room Temperature

(Recommended in a cool, dark

place, <15°C)

[1][2]

GHS Hazard Identification and Classification
N-(4-Bromophenyl)phthalimide is classified under the Globally Harmonized System (GHS)

with the following primary hazards. The causality of these hazards lies in the compound's

chemical structure and its reactivity with biological tissues upon contact.

Acute Oral Toxicity: Harmful if swallowed (H302).[1][2][3] Ingestion can lead to systemic

toxicity. The molecule's journey through the gastrointestinal tract allows for absorption into

the bloodstream, potentially interfering with vital physiological processes.

Skin Irritation: Causes skin irritation (H315).[6][7][8][9] Direct contact with the skin can lead to

local inflammation, redness, and discomfort. This is due to the compound's ability to disrupt

the lipid barrier of the epidermis.

Serious Eye Irritation: Causes serious eye irritation (H319).[6][7][9][10] The eyes are

particularly sensitive. Contact can cause significant irritation, pain, and potential damage to

the cornea or conjunctiva. The fine particulate nature of the solid increases the risk of

mechanical and chemical irritation.

Respiratory Irritation: May cause respiratory irritation (H335).[6][7][9][10] Inhalation of the

dust can irritate the mucous membranes of the respiratory tract, leading to coughing,
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sneezing, and inflammation.

It is crucial to note that the chemical, physical, and toxicological properties of this compound

may not have been fully investigated.[11] Therefore, it should be handled with the assumption

that it may possess other unknown hazards.

The Core of Safety: A Risk-Based Handling
Workflow
A proactive approach to safety is paramount. The following workflow is designed as a self-

validating system, where each step mitigates the risks identified in the previous section.
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Preparation & Engineering Controls

Material Handling

Post-Handling & Disposal

Risk Assessment:
Review SDS and Procedures

Engineering Controls:
Use Chemical Fume Hood

Mitigate Inhalation Risk

Select & Don PPE:
Goggles, Lab Coat, Gloves

Primary Barrier

Weighing & Transfer:
Handle as solid powder.
Avoid dust generation.

Proceed to Handling

In-Process Use:
Maintain containment.

Avoid contact.

Decontamination:
Clean work surfaces.

Procedure Complete

Waste Disposal:
Collect in sealed, labeled container.

Click to download full resolution via product page

Caption: Proactive Safety Workflow for N-(4-Bromophenyl)phthalimide.
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Detailed Protocols for Safe Handling
Adherence to detailed protocols is non-negotiable. These steps are designed to be a practical

guide for laboratory personnel.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the most critical barrier between the researcher and the

chemical.

Eye and Face Protection: Always wear chemical safety goggles or a face shield.[6][11]

Standard safety glasses are insufficient as they do not protect against dust inhalation from

the sides.

Skin Protection: A standard laboratory coat must be worn and kept buttoned. Wear

appropriate protective gloves, such as nitrile rubber, ensuring they are inspected for integrity

before use.[7][8] Handle with gloves and use a proper glove removal technique to avoid skin

contact.[12][13] Contaminated clothing should be removed and washed before reuse.[6][14]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood to minimize dust inhalation.[6][7][10][14] If exposure limits are exceeded or ventilation

is inadequate, a NIOSH/MSHA approved respirator may be necessary.[15]

Handling and Storage Procedures
General Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled or

stored.[1][2][3][15] Wash hands and any exposed skin thoroughly after handling.[1][2][3][6]

[14]

Safe Handling: Avoid contact with skin, eyes, and clothing.[6][14][15] Prevent the formation

and inhalation of dust.[11][12][15] When transferring the solid, use techniques that minimize

aerosolization, such as careful scooping rather than pouring from a height.

Storage Conditions: Store in a cool, dry, and well-ventilated place.[6][7][10][14][15] Keep the

container tightly closed to prevent moisture absorption and contamination.[6][7][10][14][15]

Emergency Response: A Structured Approach
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In the event of an exposure or spill, a rapid and pre-planned response is critical to minimizing

harm.

Personnel Exposure Spill Containment

EMERGENCY
(Spill or Exposure)

Inhalation:
Remove to fresh air.

Seek medical attention.

Inhalation

Skin Contact:
Wash with plenty of soap & water.
Remove contaminated clothing.

Skin

Eye Contact:
Rinse cautiously with water for 15+ min.

Remove contacts. Seek medical attention.

Eyes

Spill Occurs

Spill

Ingestion:
Rinse mouth. Call POISON CENTER

or doctor immediately.

Ingestion

Ensure adequate ventilation.
Evacuate unnecessary personnel.

Contain Spill:
Sweep up solid material.

Avoid creating dust.

Collect & Dispose:
Place in sealed container for disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of N-(4-Bromophenyl)phthalimide]. BenchChem, [2026]. [Online PDF]. Available at:
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the-safe-handling-of-n-4-bromophenyl-phthalimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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